Cas no 169543-81-1 (H-Arg(Pmc)-OtBu (free base))

H-Arg(Pmc)-OtBu (free base) structure
H-Arg(Pmc)-OtBu (free base) structure
Product Name:H-Arg(Pmc)-OtBu (free base)
CAS No:169543-81-1
MF:C24H40N4O5S
MW:496.66320514679
MDL:MFCD00236799
CID:111223
PubChem ID:11648947
Update Time:2025-04-18

H-Arg(Pmc)-OtBu (free base) Chemical and Physical Properties

Names and Identifiers

    • L-Ornithine,N5-[[[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]amino]iminomethyl]-,1,1-dimethylethyl ester
    • H-Arg(Pmc)-OtBu
    • H-Arg(Pmc)-OtBu (free base)
    • L-Ornithine,N5-[[[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]amino]imino...
    • L-Ornithine,N5-[[[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]amino]iminomethyl]-,1,1-dimethylethyl este
    • Nomega-(2,2,5,7,8-Pentamethylchroman-6-sulfonyl)-L-arginine t-butyl ester
    • NW-(2,2,5,7,8-PENTAMETHYLCHROMAN-6-SULFONYL)-L-ARGININE TERT-BUTYL ESTER
    • tert-butyl (2S)-2-amino-5-[[amino-[(2,2,5,7,8-pentamethyl-3,4-dihydrochromen-6-yl)sulfonylamino]methylidene]amino]pentanoate
    • tert-butyl (2S)-2-amino-5-{[(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-chromen-6-yl)sulfonyl]carbamimidamido}pentanoate
    • DTXSID00469996
    • (S)-tert-butyl 2-amino-5-[3-(2,2,5,7,8-pentamethylchroman-6-ylsulfonyl)guanidino]pentanoate
    • 169543-81-1
    • SCHEMBL4986571
    • H-Arg(pmc)-otbu(free base)
    • AKOS030241938
    • tert-Butyl Nw-((2,2,5,7,8-pentamethylchroman-6-yl)sulfonyl)-L-argininate
    • C24H40N4O5S
    • TERT-BUTYL (2S)-2-AMINO-5-[N'-(2,2,5,7,8-PENTAMETHYL-3,4-DIHYDRO-1-BENZOPYRAN-6-YLSULFONYL)CARBAMIMIDAMIDO]PENTANOATE
    • MFCD00236799
    • BS-25507
    • RYYVRFAJTNFQBC-SFHVURJKSA-N
    • tert-Butyl (E)-N~5~-{amino[(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-1-benzopyran-6-sulfonyl)amino]methylidene}-L-ornithinate
    • H-Arg(Pmc)-OtBu (H-L-Arg(Pmc)-OtBu)
    • H-Arg(Pmc)-OtBu (free base)≥ 99% (Elemental Analysis)
    • G84848
    • MDL: MFCD00236799
    • Inchi: 1S/C24H40N4O5S/c1-14-15(2)20(16(3)17-11-12-24(7,8)32-19(14)17)34(30,31)28-22(26)27-13-9-10-18(25)21(29)33-23(4,5)6/h18H,9-13,25H2,1-8H3,(H3,26,27,28)/t18-/m0/s1
    • InChI Key: RYYVRFAJTNFQBC-SFHVURJKSA-N
    • SMILES: S(C1C(C)=C(C)C2=C(C=1C)CCC(C)(C)O2)(N/C(/N)=N/CCC[C@@H](C(=O)OC(C)(C)C)N)(=O)=O

Computed Properties

  • Exact Mass: 496.27194156g/mol
  • Monoisotopic Mass: 496.27194156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 11
  • Complexity: 846
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 155Ų

H-Arg(Pmc)-OtBu (free base) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB401501-1 g
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H290665-25mg
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eNovation Chemicals LLC
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abcr
AB401501-1g
H-Arg(Pmc)-OtBu (H-L-Arg(Pmc)-OtBu); .
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abcr
AB401501-5g
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SHENG KE LU SI SHENG WU JI SHU
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